Cas no 2679927-85-4 ((2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679927-85-4
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5645708
• PubChem ID: 165915562
• Update Time: 2025-05-26

(2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273310
• 2679927-85-4
• (2R)-3-cyclopropyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• (2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C10H15NO4/c1-2-5-15-10(14)11-8(9(12)13)6-7-3-4-7/h2,7-8H,1,3-6H2,(H,11,14)(H,12,13)/t8-/m1/s1
• InChI Key： MFPAHRAOHAYQQS-MRVPVSSYSA-N
• SMILES： OC([C@@H](CC1CC1)NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 213.10010796g/mol
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Compound Overview: (2R)-3-Cyclopropyl-2-{(Prop-2-en-1-yloxy)carbonylamino}Propanoic Acid (CAS No. 2679927-85-4)

The compound (2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, with the CAS registry number 2679927-85-4, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically featuring a cyclopropyl group and a substituted carbonyl moiety, which contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in drug discovery, particularly due to their ability to modulate protein-protein interactions and serve as scaffolds for bioactive molecules. The cyclopropyl group in this compound is known to enhance molecular rigidity, which can improve binding affinity to target proteins. Additionally, the prop-2-en-1-yloxy substituent introduces a degree of flexibility and reactivity, making this compound a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the construction of (2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves advanced techniques such as asymmetric catalysis and enantioselective synthesis. Researchers have employed methodologies like the Evans' aldol reaction and Sharpless asymmetric epoxidation to achieve high enantiomeric excess in the synthesis of this compound. These methods not only underscore the complexity of the molecule but also emphasize the sophistication of modern synthetic strategies.

Biologically, this compound has shown potential as a modulator of key enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain serine proteases, which are implicated in inflammatory diseases. The carbonylamino group plays a critical role in these interactions, acting as a hydrogen bond donor and acceptor. Furthermore, computational modeling has revealed that the compound's stereochemistry significantly influences its binding mode, highlighting the importance of chirality in its biological activity.

In terms of applications, (2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid holds promise in the development of novel therapeutic agents. Its structural features make it an ideal candidate for exploring new drug delivery systems and targeted therapies. Recent advancements in nanotechnology have enabled researchers to encapsulate this compound within lipid nanoparticles, enhancing its bioavailability and reducing systemic toxicity.

The synthesis and characterization of this compound have been extensively documented in peer-reviewed journals, with researchers emphasizing its potential as a lead compound for drug development. Its unique combination of structural features—namely the cyclopropyl group, propenoyl substituent, and amino acid backbone—makes it a valuable tool for studying molecular recognition and enzymatic mechanisms.

In conclusion, (2R)-3-cyclopropyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS No. 2679927-85-4) stands out as a significant molecule in contemporary chemical research. Its intricate structure, coupled with its diverse biological activities, positions it as a key player in advancing our understanding of molecular design and therapeutic intervention.